Cas no 2172288-27-4 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cycloheptane-1-carboxylic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cycloheptane-1-carboxylic acid
• CAS No: 2172288-27-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6541180
• PubChem ID: 165568237
• Update Time: 2025-07-21

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cycloheptane-1-carboxylic acid
• 2172288-27-4
• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}cycloheptane-1-carboxylic acid
• EN300-1522241

• Inchi： 1S/C28H32N2O5/c31-25(29-24-13-3-1-2-12-22(24)26(32)33)16-28(14-15-28)30-27(34)35-17-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-11,22-24H,1-3,12-17H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： CDBYUMZOSVZHTP-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC2CCCCCC2C(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cycloheptane-1-carboxylic acid

Comprehensive Overview of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cycloheptane-1-carboxylic acid (CAS No. 2172288-27-4)

In the rapidly evolving field of medicinal chemistry and peptide synthesis, 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cycloheptane-1-carboxylic acid (CAS No. 2172288-27-4) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected cyclopropane amino acid derivative, plays a pivotal role in the synthesis of complex peptides and peptidomimetics. Its unique structural features, including the cyclopropyl and cycloheptane rings, contribute to its versatility in drug discovery and bioconjugation applications.

The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is a cornerstone in modern solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides and protein-based drugs. Researchers are increasingly focusing on Fmoc-protected building blocks like this compound due to their stability under basic conditions and ease of deprotection. With the growing demand for peptide therapeutics in treating metabolic disorders, cancer, and infectious diseases, the importance of high-quality intermediates such as CAS 2172288-27-4 cannot be overstated.

Recent advancements in structure-activity relationship (SAR) studies have highlighted the value of cyclopropyl-containing amino acids in enhancing peptide stability and bioavailability. The constrained geometry of the cyclopropyl ring in this compound introduces interesting conformational restrictions that can improve target binding affinity. This aligns perfectly with current trends in rational drug design, where researchers seek to optimize peptide properties through strategic incorporation of non-natural amino acids.

The cycloheptane carboxylic acid moiety in this molecule offers additional advantages for peptide backbone modification. Medium-sized rings like cycloheptane are gaining attention in macrocyclic drug development, as they provide an optimal balance between rigidity and flexibility. Pharmaceutical scientists are particularly interested in how such structures can enhance membrane permeability while maintaining target specificity - a key challenge in developing peptide-based drugs.

From a synthetic chemistry perspective, CAS 2172288-27-4 represents an excellent example of orthogonal protection strategy in peptide synthesis. The compound's compatibility with standard Fmoc/tBu chemistry makes it particularly valuable for automated peptide synthesizers, which are becoming increasingly prevalent in both academic and industrial settings. This compatibility addresses the growing need for high-throughput peptide production in drug discovery pipelines.

Quality control aspects of Fmoc-protected amino acid derivatives have become a hot topic in pharmaceutical manufacturing. The precise characterization of compounds like 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cycloheptane-1-carboxylic acid is crucial for ensuring batch-to-batch consistency in peptide synthesis. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify the purity and identity of such building blocks.

The growing interest in peptide drug conjugates and targeted therapeutics has further increased the relevance of specialized amino acid derivatives. The structural features of CAS 2172288-27-4 make it potentially useful for creating conformationally constrained peptides that can interact with challenging drug targets like protein-protein interfaces. This aligns with current efforts to develop next-generation biologics that combine the specificity of antibodies with the synthetic accessibility of peptides.

In the context of green chemistry initiatives, researchers are examining more sustainable approaches to producing Fmoc-protected amino acids. The synthesis of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cycloheptane-1-carboxylic acid and similar compounds is being optimized to reduce solvent waste and improve atom economy. These developments respond to increasing regulatory pressures and industry demands for environmentally friendly synthetic methods.

Looking ahead, the unique properties of CAS 2172288-27-4 position it as a valuable tool in addressing current challenges in peptide-based drug delivery. Its structural elements may contribute to overcoming limitations such as proteolytic instability and poor oral bioavailability that have historically constrained peptide therapeutics. As the pharmaceutical industry continues to invest heavily in biologic drugs, the demand for high-quality, specialized amino acid building blocks is expected to grow significantly.

For researchers working in peptide vaccine development, the conformational constraints offered by this compound's cyclopropyl and cycloheptane structures may prove particularly valuable. These features can help create stable epitopes that maintain their immunogenic conformations, addressing one of the key challenges in vaccine design. The COVID-19 pandemic has underscored the importance of versatile platforms for rapid vaccine development, further highlighting the potential applications of such specialized building blocks.

In conclusion, 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cycloheptane-1-carboxylic acid (CAS No. 2172288-27-4) represents a sophisticated tool in modern peptide science. Its combination of Fmoc protection, cyclopropyl constraint, and cycloheptane modification offers multiple avenues for innovation in drug discovery. As the boundaries between small molecules and biologics continue to blur, such hybrid structures will likely play an increasingly important role in the development of next-generation therapeutics.